Cas no 21190-28-3 (Benzonitrile, 4,4'-azobis-)
Benzonitrile, 4,4'-azobis- structure
Product Name:Benzonitrile, 4,4'-azobis-
CAS No:21190-28-3
MF:C14H8N4
MW:232.240121841431
CID:1399168
PubChem ID:11020749
Update Time:2025-04-20
Benzonitrile, 4,4'-azobis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4,4'-azobis-
- 21190-28-3
- 4,4'-(Diazene-1,2-diyl)dibenzonitrile
- dicyanoazobenzene
-
- Inchi: 1S/C14H8N4/c15-9-11-1-5-13(6-2-11)17-18-14-7-3-12(10-16)4-8-14/h1-8H/b18-17-
- InChI Key: CBBOPZBGHQVCGA-ZCXUNETKSA-N
- SMILES: N#CC1C=CC(/N=N\C2C=CC(C#N)=CC=2)=CC=1
Computed Properties
- Exact Mass: 232.07504
- Monoisotopic Mass: 232.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.3
Benzonitrile, 4,4'-azobis- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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